1-{1-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]ethyl}piperazine

• IUPAC Name: 3-(4-methylphenyl)-5-(1-piperazin-1-ylethyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C15H20N4O/c1-11-3-5-13(6-4-11)14-17-15(20-18-14)12(2)19-9-7-16-8-10-19/h3-6,12,16H,7-10H2,1-2H3
• InChI Key: AKDBATIICVWIMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C(C)N3CCNCC3
• Molecular Formula: C15H20N4O
• Molecular Weight: 272.35 g/mol

Description

“1-{1-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]ethyl}piperazine” is a chemical compound with the molecular formula C15H20N4O and a molecular weight of 272.35 . It is used for proteomics research.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-{1-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]ethyl}piperazine” include a molecular weight of 272.35 and a molecular formula of C15H20N4O. Other specific properties such as melting point, boiling point, and density are not provided in the available resources.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Compounds related to "1-{1-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]ethyl}piperazine" have been synthesized and tested for their antimicrobial properties. For instance, Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives showing good to moderate antimicrobial activities against various microorganisms. Similarly, other studies have developed compounds with significant antibacterial and antifungal activities, indicating their potential as antimicrobial agents (Bektaş et al., 2007).

Antibacterial and Antifungal Efficacy

Research by Sharma et al. (2014) on the synthesis and biological evaluation of carbazole derivatives, including compounds structurally similar to "1-{1-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]ethyl}piperazine," demonstrated their significant antibacterial and antifungal activities. These findings suggest the potential use of these compounds in fighting infectious diseases (Sharma, Kumar, & Pathak, 2014).

Anticonvulsant Activity

Harish et al. (2014) synthesized a series of compounds, including "2‐methyl‐2‐[3‐(5‐piperazin‐1‐yl‐[1,3,4]oxadiazol‐2‐yl)‐phenyl]‐propionitrile derivatives," and evaluated them for anticonvulsant activity. Their findings revealed that certain compounds in this series were potent, displaying no neurotoxicity at the maximum dose administered, which underscores their potential in anticonvulsant therapy (Harish, Mohana, Mallesha, & Kumar, 2014).

Anticancer Properties

The exploration of novel compounds for anticancer applications has led to the synthesis of derivatives with promising activities. For example, the study by Sharma et al. (2014) on carbazole derivatives showed that some compounds exhibited active properties against the Human Breast Cancer Cell Line MCF7, indicating their potential role in developing anticancer therapies (Sharma, Kumar, & Pathak, 2014).